Cas no 634584-11-5 (2-ethyl-N-(prop-2-yn-1-yl)butanamide)

2-Ethyl-N-(prop-2-yn-1-yl)butanamide is a specialized amide compound featuring a propargyl (prop-2-yn-1-yl) group attached to the nitrogen of a 2-ethylbutanamide backbone. This structure imparts reactivity due to the terminal alkyne functionality, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The 2-ethylbutanoyl moiety enhances lipophilicity, potentially improving solubility in nonpolar matrices. Its well-defined molecular architecture allows for precise modifications in pharmaceutical or materials science research. The compound’s stability under standard conditions facilitates handling and storage, while its functional groups enable selective derivatization for targeted applications.
2-ethyl-N-(prop-2-yn-1-yl)butanamide structure
634584-11-5 structure
Product Name:2-ethyl-N-(prop-2-yn-1-yl)butanamide
CAS No:634584-11-5
MF:C9H15NO
MW:153.221502542496
CID:4458347
PubChem ID:60717418
Update Time:2025-10-29

2-ethyl-N-(prop-2-yn-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • BUTANAMIDE, 2-ETHYL-N-2-PROPYNYL-
    • 2-ethyl-N-(prop-2-yn-1-yl)butanamide
    • Butanamide, 2-ethyl-N-2-propyn-1-yl-
    • 2-ethyl-N-prop-2-ynylbutanamide
    • JAB58411
    • 634584-11-5
    • SCHEMBL22231432
    • AKOS009129650
    • G40552
    • CS-0237346
    • Z253485390
    • EN300-182612
    • Inchi: 1S/C9H15NO/c1-4-7-10-9(11)8(5-2)6-3/h1,8H,5-7H2,2-3H3,(H,10,11)
    • InChI Key: GLZLWRSUYSPPRQ-UHFFFAOYSA-N
    • SMILES: C(NCC#C)(=O)C(CC)CC

Computed Properties

  • Exact Mass: 153.115364102Da
  • Monoisotopic Mass: 153.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

2-ethyl-N-(prop-2-yn-1-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E902540-25mg
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5
25mg
$ 70.00 2022-06-05
TRC
E902540-50mg
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5
50mg
$ 95.00 2022-06-05
TRC
E902540-250mg
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5
250mg
$ 340.00 2022-06-05
AN HUI ZE SHENG Technology Co., Ltd.
CB000720612-1g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95+%
1g
¥4434.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
CB000720612-5g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95+%
5g
¥10933.00 2023-09-15
Enamine
EN300-182612-0.05g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95%
0.05g
$76.0 2023-09-19
Enamine
EN300-182612-0.1g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95%
0.1g
$113.0 2023-09-19
Enamine
EN300-182612-0.25g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95%
0.25g
$162.0 2023-09-19
Enamine
EN300-182612-0.5g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95%
0.5g
$310.0 2023-09-19
Enamine
EN300-182612-1.0g
2-ethyl-N-(prop-2-yn-1-yl)butanamide
634584-11-5 95%
1g
$414.0 2023-06-08

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